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Chloramine-T: Hazards and First Aid

Chloramine-T is a strong oxidizing agent that can pose significant risks if not handled properly. The table

below summarizes its key hazards and immediate first aid measures [1].

Hazard Aspect Details and Symptoms First Aid Measures

Physical/Chemical Combustible solid. Decomposes on heating or

contact with acids, releasing toxic gases. May
explode if heated above 130°C (anhydrous) [1].

Use water spray or powder

for firefighting. Prevent dust
dispersion [1].

| Health Effects (Short-term) | Severe irritation to eyes, skin, and respiratory tract. Symptoms include

cough, sore throat, wheezing, redness, and pain [1]. | Inhalation: Fresh air, rest, medical attention. Skin:

Remove contaminated clothing, rinse skin with plenty of water. Eyes: Rinse with water for several minutes,

remove contacts, seek medical attention [1]. | | Health Effects (Ingestion) | Can cause nausea, vomiting, and

diarrhea [1]. | Rinse mouth. Drink one or two glasses of water. Refer for medical attention immediately

[1]. | | Long-term Health Effects | Repeated contact may cause skin sensitization (allergic dermatitis).

Repeated inhalation may cause asthma. Symptoms of asthma may be delayed [1]. | Anyone who has

developed asthma from this substance should avoid all further contact [1]. |
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The following is a standard protocol for radioiodinating a protein using the Chloramine-T method. Caution:

Handle all radioactive substances according to your facility's radiation safety regulations. [2]

Principle: Chloramine-T oxidizes iodide (I⁻) to a reactive species (e.g., ICl), which then incorporates into

tyrosine and histidine residues of the protein via electrophilic substitution [2].

Reagents and Solutions:

Chloramine-T solution: 1 mg/mL in distilled water. Prepare fresh immediately before use. [2]

Stopping solution: 12.6 mM Sodium metabisulfite in 50 mM sodium phosphate buffer (pH 7.0).
Prepare fresh [2]. Alternatively, a 1 mM solution of L-tyrosine or sodium azide can be used as a
gentler stopping reagent.
Reaction buffer: 50 mM sodium phosphate buffer, pH 7.0 - 7.5 [2].

Protein solution: Dissolve the target protein (e.g., 5 µg) in the reaction buffer. A concentration >1
mg/mL is ideal [2].

Na¹²⁵I: Fresh, with a typical activity of 0.5-1.0 mCi per iodination reaction [2].

Workflow: The diagram below outlines the key steps and critical safety considerations for the

radioiodination procedure.
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Start Radioiodination

Prepare fresh solutions:
Chloramine-T (1 mg/mL)

Stopping reagent

Add to reaction vial:
1. Protein in phosphate buffer

2. Na¹²⁵I

Initiate reaction:
Add Chloramine-T solution

Mix for 30+ seconds

Stop reaction:
Add Sodium Metabisulfite

(or alternative)

Purify product:
Gel filtration (e.g., PD-10 column)
Separate protein from free iodide

Iodinated Protein

CRITICAL: Work in a fume hood
to avoid inhalation of volatile iodine.

CRITICAL: Minimize exposure time
to Chloramine-T to prevent protein damage.

NOTE: Pre-treat gel filtration column
with BSA to minimize nonspecific binding.

Click to download full resolution via product page

Procedure:
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In a fume hood, add your protein solution (e.g., 5 µg in 25 µL) to a small reaction vial [2].

Add 2 µL of Na¹²⁵I (approximately 1 mCi) to the vial [2].
Using a syringe, quickly add 25 µL of the fresh Chloramine-T solution (containing 25 µg of

Chloramine-T). Mix the reaction for at least 30 seconds. The reaction proceeds rapidly [2].
Add 100 µL of the sodium metabisulfite stopping solution to terminate the reaction and mix for 10

seconds [2].
Immediately purify the iodinated protein from unreacted iodide and other reagents using a desalting

column (e.g., a PD-10 column) equilibrated with phosphate-buffered saline or another suitable buffer
[2].

Frequently Asked Questions (FAQs)

Q1: What are the key storage and handling conditions for Chloramine-T?

Storage: Store separated from acids and food/feedstuffs in a cool, well-ventilated area. Keep in a
locked cabinet if children may have access [1].

Handling: Prevent the dispersion of dust. Use local exhaust ventilation or personal respiratory
protection when handling powder. Wear protective gloves, clothing, and safety goggles [1].

Q2: My protein is very sensitive. How can I minimize damage during iodination?

Reduce Oxidant: Use the lowest effective concentration of Chloramine-T (as low as 1-10 µg per
reaction instead of 100 µg) [2].

Gentle Termination: Consider using a mild stopping agent like L-tyrosine (final concentration 1 mM)
or sodium azide instead of the reducing agent sodium metabisulfite, which can sometimes cause its

own damage [2].
Insoluble Alternatives: For more controllable reactions, explore immobilized oxidants like Iodogen,

which can provide milder reaction conditions [2].

Q3: What should I do if I spill Chloramine-T powder?

Personal Protection: Wear a particulate filter respirator.

Containment: Do NOT let this chemical enter the environment. Sweep the spilled substance into
covered containers. To prevent dusting, moisten the area first if appropriate. Carefully collect the

remainder and dispose of it according to your local regulations [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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